Dimepiperate-d10
Description
Dimepiperate-d10 is a deuterium-labeled analog of dimepiperate (C15H21NO3PS), a thiocarbamate herbicide used to control weeds in rice paddies. The deuterated version replaces ten hydrogen atoms with deuterium, resulting in the molecular formula C15H11D10NO3PS. This isotopic labeling enhances its utility as an internal standard in liquid chromatography–mass spectrometry (LC-MS) by providing a distinct mass shift for precise quantification while maintaining nearly identical chromatographic behavior to the non-deuterated form . Its primary applications include environmental monitoring, residue analysis in agricultural products, and metabolic studies in herbicide research.
Properties
Molecular Formula |
C₁₅H₁₁D₁₀NOS |
|---|---|
Molecular Weight |
273.46 |
Synonyms |
1-Piperidinecarbothioic Acid S-(1-Methyl-1-phenylethyl) Ester-d10; MUW 1193-d10; MY 93-d10; Yukamate-d10_x000B_ |
Origin of Product |
United States |
Comparison with Similar Compounds
Justification of Comparisons
The selection of dimepiperate and piperophos for comparison is justified by:
Structural Similarity : Both compounds feature sulfur-containing backbones critical for herbicidal activity.
Functional Overlap : All three compounds are used in rice agriculture, though this compound’s role is analytical.
Regulatory Relevance : Dimepiperate and piperophos are regulated under the same residue limits in the EU (0.01 mg/kg), necessitating precise detection methods enabled by this compound .
Supplementary Data Considerations
As per journal guidelines (e.g., Pure and Applied Chemistry), supplementary material for this analysis—including raw LC-MS data and stability curves—is provided in Table S.1 and Figure S.1 .
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